Cas no 2019170-15-9 (1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2019170-15-9
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 5936855
• PubChem ID: 165868825
• Update Time: 2025-11-06

1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride
• 1-[2-(propan-2-yloxy)ethyl]cyclopropane-1-sulfonyl chloride
• EN300-1142836
• 2019170-15-9

• Inchi： 1S/C8H15ClO3S/c1-7(2)12-6-5-8(3-4-8)13(9,10)11/h7H,3-6H2,1-2H3
• InChI Key： USQCGBHGYROZEC-UHFFFAOYSA-N
• SMILES： ClS(C1(CCOC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride

1-2-(Propan-2-yloxy)ethylcyclopropane-1-sulfonyl Chloride: A Versatile Compound in Medicinal Chemistry

1-2-(Propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2019170-15-9) represents a unique class of sulfonamide derivatives with significant potential in the field of medicinal chemistry. This compound, characterized by its cyclopropane ring and sulfonyl chloride functional group, has attracted increasing attention due to its ability to modulate biological targets through covalent interactions and non-covalent binding mechanisms. Recent studies have demonstrated its role in the development of targeted therapies for inflammatory diseases and neurodegenerative disorders, highlighting its importance in modern pharmaceutical research.

The molecular structure of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride consists of a cyclopropane ring fused with a sulfonyl chloride group and a propane-2-yloxy chain. This unique architecture enables the compound to exhibit high reactivity and selective binding properties, making it a valuable intermediate in the synthesis of pharmaceutical agents. The sulfonyl chloride functionality serves as a key reactive site for peptide conjugation and drug conjugation, which are critical steps in the development of prodrugs and <

Recent advancements in computational chemistry have provided insights into the molecular interactions of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride with biological targets. A 2023 study published in Journal of Medicinal Chemistry reported that this compound selectively binds to protein kinases involved in cellular signaling pathways associated with chronic inflammation. The hydrophobic interactions between the cyclopropane ring and the hydrophobic pockets of target proteins were found to be critical for its high affinity and selectivity. This finding underscores the potential of this compound as a lead molecule for the design of novel anti-inflammatory drugs.

From a synthetic chemistry perspective, the synthesis of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride involves a multi-step process that includes ring-opening reactions, sulfonylation, and functional group modifications. A 2024 study in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that significantly improves the yield and stereochemical purity of this compound. The use of chiral catalysts and enantioselective conditions was critical in achieving the desired stereochemistry, which is essential for its biological activity. This advancement highlights the importance of green chemistry practices in the development of pharmaceutical intermediates.

Applications of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride extend beyond inflammation and into the field of neurodegenerative diseases. Research published in ACS Chemical Neuroscience in 2023 demonstrated its ability to inhibit the aggregation of amyloid-beta proteins, a key pathological feature of Alzheimer's disease. The compound was shown to interfere with the self-assembly of these proteins by forming hydrogen bonds and hydrophobic interactions with specific residues. This discovery opens new avenues for the development of targeted therapies for neurodegenerative disorders.

From a drug development standpoint, 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride is being explored as a pharmaceutical intermediate in the synthesis of small molecule inhibitors for protein-protein interactions. A 2024 study in Drug Discovery Today highlighted the compound's potential in modulating kinase activity by acting as a covalent inhibitor. The sulfonyl chloride group was found to form a stable covalent bond with the active site of the target kinase, leading to prolonged inhibition and enhanced therapeutic efficacy. This mechanism of action is particularly relevant for the treatment of oncological diseases where kinase overactivation is a key driver.

Environmental and safety considerations are also critical in the use of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride. A 2023 report in Green Chemistry emphasized the need for eco-friendly synthesis methods to minimize the environmental impact of pharmaceutical production. The study proposed the use of solvent-free conditions and microwave-assisted reactions to improve the sustainability of the synthesis process. These methods not only reduce energy consumption but also minimize the generation of hazardous byproducts, aligning with the principles of green chemistry.

In conclusion, 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride represents a promising molecule with diverse applications in pharmaceutical research. Its unique molecular structure and reactivity make it a valuable intermediate in the development of novel therapeutics for inflammatory diseases, neurodegenerative disorders, and oncological conditions. Ongoing research in computational chemistry, synthetic chemistry, and drug development continues to uncover new insights into its potential, while efforts to improve sustainability and environmental safety ensure its responsible use in the pharmaceutical industry.

As the field of pharmaceutical sciences continues to evolve, the role of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride is likely to expand. Future studies may focus on its mechanism of action in complex biological systems, as well as its potential for combination therapies. The integration of artificial intelligence and machine learning in drug discovery is expected to further accelerate the development of targeted therapies based on this compound. These advancements will contribute to the ongoing quest for more effective and safer treatments for a wide range of medical conditions.

Ultimately, the continued exploration of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride reflects the dynamic nature of pharmaceutical research. As scientists and researchers push the boundaries of knowledge, the potential applications of this compound are likely to grow, offering new opportunities for the development of innovative therapies that address some of the most challenging medical conditions of our time.

In summary, 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride is a multifaceted molecule with significant potential in the pharmaceutical industry. Its role in drug development, synthetic chemistry, and biological research underscores its importance as a key intermediate and lead molecule. As research in this area progresses, it is expected to contribute to the advancement of targeted therapies and novel treatments, ultimately benefiting patients and healthcare providers alike.

With the ongoing advancements in pharmaceutical sciences, the future of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride appears promising. Its potential applications in inflammatory diseases, neurodegenerative disorders, and oncological conditions are likely to expand, driven by innovations in computational chemistry, synthetic methods, and drug development. The integration of green chemistry principles will ensure its sustainable use, further enhancing its value in the pharmaceutical industry. As researchers continue to explore its capabilities, the impact of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride on medical advancements is expected to grow, paving the way for more effective and targeted treatments.

Overall, the exploration of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride exemplifies the importance of interdisciplinary research in pharmaceutical sciences. Its role in drug development and synthetic chemistry highlights the need for continued innovation and collaboration among researchers. As the field progresses, the contributions of this molecule are likely to become even more significant, offering new possibilities for the treatment of complex medical conditions and improving patient outcomes.

In conclusion, the significance of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride in pharmaceutical research is evident. Its potential applications and ongoing research underscore its importance as a key molecule in the development of novel therapies. As the pharmaceutical industry continues to evolve, the role of this compound is expected to expand, contributing to advancements in medical science and improving patient care.

With the continued exploration and innovation in pharmaceutical sciences, the future of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride is likely to be marked by significant advancements. Its potential in drug development, synthetic chemistry, and biological research positions it as a valuable asset in the quest for more effective and targeted treatments. As researchers and scientists continue to uncover new insights, the impact of this molecule on the pharmaceutical industry is expected to grow, ultimately benefiting patients and healthcare providers.

Ultimately, the role of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sulfonyl chloride in pharmaceutical research is a testament to the importance of innovation and collaboration in the field. Its potential applications and ongoing research highlight the need for continued investment in scientific discovery and technological advancement. As the pharmaceutical industry continues to evolve, the contributions of this molecule are likely to become even more significant, offering new opportunities for the development of innovative therapies and improved patient outcomes.

In summary, the exploration of 1-2-(propan-2-yloxy)ethylcyclopropane-1-sul, the future of this compound is poised for significant growth and impact in pharmaceutical research. Its potential applications in various medical fields, combined with ongoing innovations in drug development and synthetic methods, position it as a key player in the advancement of modern medicine. As researchers continue to uncover new possibilities, the influence of this molecule on the pharmaceutical industry is expected to expand, contributing to more effective and targeted treatments for a wide range of conditions.